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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265 Get Quote

An In-depth Technical Guide to Allyl Phenoxyacetate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

synthesis of allyl phenoxyacetate. It is intended for researchers, scientists, and professionals

in drug development and related fields who require detailed technical information.

Chemical Structure and Identification
Allyl phenoxyacetate is an organic compound classified as an ester of phenoxyacetic acid

and allyl alcohol.[1][2] The structure consists of a phenoxy group attached to an acetate moiety,

which is in turn esterified with an allyl group.

Chemical Structure:

Caption: Chemical structure of allyl phenoxyacetate.

Identifiers:[3][4][5]
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Identifier Value

IUPAC Name prop-2-enyl 2-phenoxyacetate

CAS Number 7493-74-5

Molecular Formula C₁₁H₁₂O₃

Molecular Weight 192.21 g/mol

SMILES C=CCOC(=O)COc1ccccc1

InChI
1S/C11H12O3/c1-2-8-13-11(12)9-14-10-6-4-3-

5-7-10/h2-7H,1,8-9H2

InChIKey VUFZVGQUAVDKMC-UHFFFAOYSA-N

Physicochemical Properties
Allyl phenoxyacetate is a clear, colorless to pale yellow liquid.[6] It is characterized by a

sweet, fruity odor with notes of pineapple and honey.[7]

Table of Physicochemical Properties:
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Property Value Reference

Physical State
Clear, colorless to pale yellow

liquid
[6][7]

Boiling Point 265-266 °C (at 760 mmHg)

144-146 °C (at 1.2 Kpa) [8]

Density 1.102 g/mL (at 25 °C)

1.101 - 1.106 g/mL (at 20 °C) [6][7]

Refractive Index 1.516 (at 20 °C)

1.514 - 1.517 (at 20 °C) [7]

Solubility
Soluble in alcohol. Practically

insoluble in water.

Flash Point >100 °C [7]

Vapor Pressure 0.00454 mmHg (at 25 °C)

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of allyl phenoxyacetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific spectra for allyl phenoxyacetate are not readily available in all public

databases, the expected chemical shifts can be inferred from its structure. The ¹H NMR

spectrum would show characteristic signals for the allyl group protons (vinyl and methylene)

and the aromatic protons of the phenoxy group, as well as a singlet for the methylene protons

adjacent to the ether oxygen. The ¹³C NMR would similarly show distinct peaks for the

aromatic, ester carbonyl, ether, and allyl carbons.[9]

Infrared (IR) Spectroscopy
The IR spectrum of allyl phenoxyacetate is expected to exhibit characteristic absorption

bands. Key peaks would include a strong C=O stretching vibration from the ester group
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(around 1760 cm⁻¹), C-O stretching vibrations for the ester and ether linkages, and peaks

corresponding to the C=C stretching of the allyl group and the aromatic ring.[2]

Mass Spectrometry (MS)
Electron ionization mass spectrometry of allyl phenoxyacetate would likely show a molecular

ion peak at m/z 192.[9] Common fragmentation patterns for esters include the loss of the

alkoxy group. For allyl phenoxyacetate, fragmentation of the allyl group (m/z 41) and the

phenoxyacetyl group would also be expected.[9][10] A prominent peak at m/z 107 is often

observed, corresponding to the phenoxy-CH₂⁺ fragment.[9]

Experimental Protocols
Synthesis of Allyl Phenoxyacetate
Allyl phenoxyacetate can be synthesized via several methods. Below are detailed protocols

for two common approaches.

Method 1: Fischer Esterification

This method involves the direct esterification of phenoxyacetic acid with allyl alcohol using an

acid catalyst and an azeotropic solvent to remove water.

Materials: Phenoxyacetic acid, allyl alcohol, benzene (or toluene), and a strong acid catalyst

(e.g., sulfuric acid, p-toluenesulfonic acid).[8]

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, combine

phenoxyacetic acid (1 molar equivalent), allyl alcohol (1.2-1.5 molar equivalents), and

benzene.

Add a catalytic amount of sulfuric acid.

Heat the mixture to reflux. Water produced during the reaction will be collected in the

Dean-Stark trap.
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Continue refluxing until no more water is collected, indicating the reaction is complete

(typically 8 hours).[8]

Cool the reaction mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure allyl phenoxyacetate.[8][11]

Method 2: Synthesis via Phase-Transfer Catalysis

This method avoids the need for azeotropic removal of water and can proceed under milder

conditions.

Materials: Phenol, sodium hydroxide, water, toluene, sodium chloroacetate, allyl chloride,

and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride).[3]

Procedure:

Preparation of Sodium Phenoxyacetate:

In a flask, dissolve phenol (1 mol) and sodium hydroxide (1.2 mol) in water.[3]

Heat the mixture to 80-90 °C and stir for 2 hours.[3]

Remove a portion of the water by distillation under normal pressure.[3]

Add toluene and continue to heat to azeotropically remove the remaining water, yielding

a toluene suspension of sodium phenate.[3]

Add sodium chloroacetate (1 mol) to the suspension and reflux for 4 hours to form a

toluene suspension of sodium phenoxyacetate.[3]
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Esterification:

To the suspension of sodium phenoxyacetate, add allyl chloride (1.5 mol) and

benzyltriethylammonium chloride (catalyst).[3]

Heat the mixture to reflux for 6-10 hours. Monitor the reaction by GC until the allyl

chloride concentration is stable.[3]

Cool the reaction mixture and filter to remove the catalyst and sodium chloride.[3]

Recover the excess allyl chloride and toluene from the filtrate by distillation under

normal pressure.[3]

Purify the resulting crude product by vacuum distillation to yield the final allyl
phenoxyacetate product.[3]

Biological Activity and Potential Signaling Pathways
While primarily used in the flavor and fragrance industry, some research suggests potential

biological activities for allyl phenoxyacetate and related compounds.[1]

Potential Applications in Agriculture
There are indications that allyl phenoxyacetate may have applications as a pesticide or

herbicide, though specific mechanisms of action are not well-documented in publicly available

literature.[1]

Dermal Irritation
Studies have investigated the dermal irritation potential of various allyl esters, including allyl
phenoxyacetate. The presence of free allyl alcohol as an impurity is a known factor in delayed

skin irritation.[12]

Hypothesized Signaling Pathway: Induction of
Detoxification Enzymes
Direct evidence for signaling pathways activated by allyl phenoxyacetate is limited. However,

other allyl-containing compounds, such as diallyl disulfide from garlic, are known to induce
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phase II detoxification enzymes like Glutathione S-Transferase (GST).[13] The allyl group is

critical for this activity.[13] It is plausible that allyl phenoxyacetate, due to its allyl moiety, could

also modulate cellular defense mechanisms through similar pathways.

Below is a diagram illustrating a hypothesized logical workflow for the induction of GST by an

allyl-containing compound.
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Caption: Hypothesized pathway for GST induction by allyl phenoxyacetate.
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Applications
The primary application of allyl phenoxyacetate is in the flavor and fragrance industry. It is

used to impart fruity and sweet notes, particularly of pineapple and honey, to a variety of

products.[7] It is also used in the synthesis of other organic compounds, such as in the

development of monolithic materials for protein separation in chromatography.[12]

Safety and Handling
Allyl phenoxyacetate should be handled with care in a well-ventilated area. It may cause skin

and eye irritation.[1] Standard personal protective equipment, including gloves and safety

glasses, should be worn. Store in a cool, dry place away from oxidizing agents.

Conclusion
Allyl phenoxyacetate is a versatile ester with significant applications in the flavor and

fragrance industries. Its synthesis is well-established, and its chemical and physical properties

are well-characterized. While its biological activity is not extensively studied, the presence of

the allyl group suggests potential for further investigation into its effects on cellular pathways,

particularly those related to detoxification. This guide provides a foundational resource for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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